Cas no 895240-79-6 (Benzoic acid, 3-(3-methoxypropoxy)-4-[(trimethylsilyl)ethynyl]-, methylester)

• Product Name: Benzoic acid, 3-(3-methoxypropoxy)-4-[(trimethylsilyl)ethynyl]-, methylester
• CAS No: 895240-79-6
• MF: C₁₇H₂₄O₄Si
• MW: 320.45556640625
• CID: 1942304
• PubChem ID: 68445353
• Update Time: 2025-04-21

Benzoic acid, 3-(3-methoxypropoxy)-4-[(trimethylsilyl)ethynyl]-, methylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-methoxypropoxy)-4-[(trimethylsilyl)ethynyl]-, methylester
• SCHEMBL2930875
• WZAZTSIXICQTHC-UHFFFAOYSA-N
• 3-(3-methoxy-propoxy)-4-trimethylsilanylethynyl-benzoic acid methyl ester
• 895240-79-6
• Methyl 3-(3-methoxypropoxy)-4-[2-(trimethylsilyl)ethynyl]benzoate
• DTXSID901166783

• Inchi： 1S/C17H24O4Si/c1-19-10-6-11-21-16-13-15(17(18)20-2)8-7-14(16)9-12-22(3,4)5/h7-8,13H,6,10-11H2,1-5H3
• InChI Key： WZAZTSIXICQTHC-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C(=O)OC)=CC=1OCCCOC)(C)(C)C

Computed Properties

• Exact Mass: 320.14438578Da
• Monoisotopic Mass: 320.14438578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų